Cas no 5891-04-3 (2-(hexylamino)ethanethiol)

• Product name: 2-(hexylamino)ethanethiol
• CAS No: 5891-04-3
• MF: C₈H₁₉NS
• MW: 161.30816
• CID: 1614923
• PubChem ID: 201386

2-(hexylamino)ethanethiol Chemical and Physical Properties

Names and Identifiers

• 2-(hexylamino)ethanethiol
• Ethanethiol, 2-hexylamino-
• DTXSID20207655
• SCHEMBL8230983
• 2-Hexylaminoethanethiol
• 2-(hexylamino)-ethanethiol
• 5891-04-3
• BRN 1734901

• Inchi： InChI=1S/C8H19NS/c1-2-3-4-5-6-9-7-8-10/h9-10H,2-8H2,1H3
• InChI Key： FOJKLQJQWBGCFT-UHFFFAOYSA-N
• SMILES： CCCCCCNCCS

Computed Properties

• Exact Mass: 161.12397
• Monoisotopic Mass: 161.12382
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 7
• Complexity: 57.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 13
• XLogP3: 2.4

Experimental Properties

• Density: 0.879
• Boiling Point: 215°C at 760 mmHg
• Flash Point: 83.8°C
• Refractive Index: 1.463
• PSA: 12.03